Cas no 1806759-17-0 (3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering distinct reactivity and physicochemical properties. The presence of multiple fluorine-containing functional groups, including difluoromethyl, trifluoromethoxy, and trifluoromethyl moieties, enhances its lipophilicity and metabolic stability, making it valuable for pharmaceutical and agrochemical applications. The aminomethyl group provides a versatile handle for further derivatization, enabling the synthesis of more complex structures. This compound's electron-deficient pyridine core and fluorine-rich substituents contribute to its potential as an intermediate in the development of bioactive molecules, particularly those requiring enhanced binding affinity or resistance to enzymatic degradation. Its structural features make it suitable for exploratory research in medicinal and materials chemistry.

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine structure

1806759-17-0 structure

Product Name:3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

CAS No:1806759-17-0

MF:C₉H₆F₈N₂O

MW:310.143970012665

CID:4844307

Update Time:2025-05-27

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
- Inchi： 1S/C9H6F8N2O/c10-7(11)5-3(1-18)6(20-9(15,16)17)4(2-19-5)8(12,13)14/h2,7H,1,18H2
- InChI Key： GQHWYDHTRQPBDV-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C(F)F)C(CN)=C1OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 318
XLogP3: 2.4
Topological Polar Surface Area: 48.1

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080875-1g	3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine	1806759-17-0	97%	1g	$1,579.40	2022-03-31

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Research Brief on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806759-17-0)

Recent studies have highlighted the significance of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806759-17-0) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substitutions, has emerged as a promising candidate for drug development due to its potential biological activity and pharmacokinetic properties. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have employed high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. Preliminary data suggest that it exhibits high binding affinity to certain enzyme targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings are supported by molecular docking simulations and kinetic assays, which reveal its inhibitory effects at nanomolar concentrations.

Further investigations into the pharmacokinetic profile of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine indicate favorable absorption and distribution properties. Its metabolic stability has been assessed using liver microsomes, showing resistance to rapid degradation. These attributes position it as a viable lead compound for further optimization and clinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full potential in drug discovery pipelines.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine represents a compelling area of research in chemical biology. Its unique chemical properties and biological activity warrant continued investigation, with the aim of translating these findings into novel therapeutic agents. Future studies should prioritize mechanistic elucidation and translational research to bridge the gap between laboratory discoveries and clinical applications.